Cas no 1672675-21-6 (3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile)

• Product Name: 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile
• CAS No: 1672675-21-6
• MF: C₁₃H₆BrF₃N₂O₂S
• MW: 391.163151264191
• CID: 4702987
• Update Time: 2025-05-23

3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromoophenyl)sulfanyl-5-(trifluoromethyl)pyridine-2-carbonitrile
• 3-(4-bromobenzenesulfonyl)-5-(trifluoromethyl)pyridine-2-carbonitrile
• 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile

• Inchi： 1S/C13H6BrF3N2O2S/c14-9-1-3-10(4-2-9)22(20,21)12-5-8(13(15,16)17)7-19-11(12)6-18/h1-5,7H
• InChI Key： ZYYVCYXAIOYZLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C(C#N)=NC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 544
• Topological Polar Surface Area: 79.2

Additional information on 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile

3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile: A Comprehensive Overview

The compound 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile, identified by the CAS number 1672675-21-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound, with its unique structural features, has garnered attention in recent scientific studies due to its versatile properties and promising applications in drug discovery, materials science, and advanced organic synthesis.

The molecular structure of 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile comprises a pyridine ring substituted with three distinct functional groups: a 4-bromophenylsulfanyl group at the 3-position, a trifluoromethyl group at the 5-position, and a cyano group at the 2-position. These substituents confer the molecule with unique electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of electron-withdrawing groups like the trifluoromethyl and cyano groups enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor binding. Additionally, the sulfur atom in the phenylsulfanyl group introduces additional electronic flexibility, further enhancing the molecule's potential as a lead compound in drug design.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound. One notable approach involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization. These methods have been optimized to improve yield and selectivity, making them suitable for large-scale production if required.

The compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes. Recent experiments have demonstrated that films of this compound exhibit desirable charge transport characteristics, suggesting its potential as an active layer material in optoelectronic devices.

Moreover, the trifluoromethyl group present in the molecule is known to impart stability against metabolic degradation, a property highly desirable in pharmaceuticals. This has led to investigations into its use as an intermediate in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile. Quantum mechanical calculations have revealed its frontier molecular orbitals and reactivity patterns, aiding in the design of more efficient synthetic routes and predictive modeling of its interactions with biological targets.

In conclusion, 3-(4-Bromoophenyl)sulfanyl-5-(trifluoromethyl)-pyridine-2-carbonitrile, with its distinctive structure and versatile properties, represents a valuable addition to the arsenal of advanced chemical compounds. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its significance in contemporary chemical research. As ongoing studies continue to uncover new aspects of its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.